Cas no 13578-52-4 (1H-1,2,4-Triazole, 1-[(4-chlorophenyl)sulfonyl]-)

• Product Name: 1H-1,2,4-Triazole, 1-[(4-chlorophenyl)sulfonyl]-
• CAS No: 13578-52-4
• MF: C₈H₆ClN₃O₂S
• MW: 243.670138835907
• CID: 1244355
• PubChem ID: 13686805
• Update Time: 2025-04-20

1H-1,2,4-Triazole, 1-[(4-chlorophenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 1-[(4-chlorophenyl)sulfonyl]-
• 13578-52-4
• DTXSID101245690
• 1-[(4-Chlorophenyl)sulfonyl]-1H-1,2,4-triazole

• Inchi： 1S/C8H6ClN3O2S/c9-7-1-3-8(4-2-7)15(13,14)12-6-10-5-11-12/h1-6H
• InChI Key： FOTVETBIZNOBMC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(N1C=NC=N1)(=O)=O

Computed Properties

• Exact Mass: 242.98708
• Monoisotopic Mass: 242.9869253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 73.2Ų

Experimental Properties

• PSA: 64.85